1-{[1-(Thiophene-3-carbonyl)azetidin-3-yl]methyl}pyrrolidine-2,5-dione

• IUPAC Name: 1-[[1-(thiophene-3-carbonyl)azetidin-3-yl]methyl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C13H14N2O3S/c16-11-1-2-12(17)15(11)7-9-5-14(6-9)13(18)10-3-4-19-8-10/h3-4,8-9H,1-2,5-7H2
• InChI Key: DRIRWFMYKVSPFQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)CC2CN(C2)C(=O)C3=CSC=C3
• Molecular Formula: C13H14N2O3S
• Molecular Weight: 278.33 g/mol

Description

1-{[1-(Thiophene-3-carbonyl)azetidin-3-yl]methyl}pyrrolidine-2,5-dione, commonly known as TAP, is a compound with a pyrrolidine-2,5-dione. It is a derivative of thiophene, which is a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S. Thiophene derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. Typical and significant synthetic methods to thiophene derivatives include the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

The molecular formula of TAP is C13H14N2O3S. It is a complex structure that includes a thiophene ring, an azetidine ring, and a pyrrolidine-2,5-dione group.

Physical And Chemical Properties Analysis

The molecular weight of TAP is 278.33. Other physical and chemical properties are not specified in the available literature.

Scientific Research Applications

Pharmacology and Medicinal Chemistry

• . Researchers explore their potential as drug candidates, targeting various diseases such as cancer, inflammation, and neurodegenerative disorders.

Material Science

• . Their unique electronic properties make them suitable for organic electronics, including organic photovoltaics (solar cells), organic light-emitting diodes (OLEDs), and field-effect transistors (OFETs).

Organic Synthesis

• . Researchers use them to construct more complex molecules.

Regioselective Synthesis Strategies

• . These methods often involve heterocyclization of functionalized alkynes.

Future Directions

Thiophene-based analogs have been fascinated by a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Therefore, the future directions of TAP and other thiophene derivatives could involve further exploration of their biological activities and potential applications in medicinal chemistry.